molecular formula C11H10F3NO B8377699 1H-Indole, 5-methoxy-3-methyl-6-(trifluoromethyl)-

1H-Indole, 5-methoxy-3-methyl-6-(trifluoromethyl)-

Cat. No.: B8377699
M. Wt: 229.20 g/mol
InChI Key: CEEJOPDIVYEMAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Indole, 5-methoxy-3-methyl-6-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Indole, 5-methoxy-3-methyl-6-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Indole, 5-methoxy-3-methyl-6-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10F3NO

Molecular Weight

229.20 g/mol

IUPAC Name

5-methoxy-3-methyl-6-(trifluoromethyl)-1H-indole

InChI

InChI=1S/C11H10F3NO/c1-6-5-15-9-4-8(11(12,13)14)10(16-2)3-7(6)9/h3-5,15H,1-2H3

InChI Key

CEEJOPDIVYEMAJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CNC2=CC(=C(C=C12)OC)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-Methoxy-3-methyl-6-trifluoromethyl-1H-indole-2-carboxylic acid (2.0 g, 7 mmol) in 5 ml quinoline was added copper powder (50 mg), and the reaction mixture was heated to reflux for 1.5 hours. Copper powder (50 mg) was added, and the reaction mixture was refluxed for 1 hour. The reaction mixture was cooled, diluted with EtOAc, poured into 50 ml 6 N HCl, and extracted with EtOAc. The combined organic layers were washed with brine, dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The residue was chromatographed (10% EtOAc/Hexanes) to give 5-Methoxy-3-methyl-6-trifluoromethyl-1H-indole (850 mg, 51%) as a solid.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
copper
Quantity
50 mg
Type
catalyst
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Copper
Quantity
50 mg
Type
catalyst
Reaction Step Four

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